4-(2-hydroxyethyl)cyclohexane-1-carboxylic acid, Mixture of diastereomers
Description
4-(2-hydroxyethyl)cyclohexane-1-carboxylic acid, also known as HECH, is a cyclic carboxylic acid that has been studied extensively in recent years due to its potential applications in the fields of medicine, biochemistry, and materials science. HECH is a mixture of two diastereomers, (R)-HECH and (S)-HECH, which differ in the arrangement of their atoms. This molecule has been found to be a powerful antioxidant and anti-inflammatory, and has been studied for its therapeutic potential in various diseases.
Safety and Hazards
While specific safety and hazard information for 4-(2-hydroxyethyl)cyclohexane-1-carboxylic acid is not available in the sources retrieved, it’s important to handle all chemicals with care. For a related compound, ethyl 4-(2-hydroxyethyl)cyclohexane-1-carboxylate, the safety information includes hazard statements H315-H319-H335 and precautionary statements P261-P305+P351+P338 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-hydroxyethyl)cyclohexane-1-carboxylic acid involves the conversion of a cyclohexanone derivative to the desired carboxylic acid through a series of reactions.", "Starting Materials": [ "Cyclohexanone", "Ethylene glycol", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium carbonate", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ethylene glycol in the presence of sodium borohydride to form 4-(2-hydroxyethyl)cyclohexanone.", "Step 2: The resulting product is then treated with sodium hydroxide to form the corresponding carboxylic acid salt.", "Step 3: The carboxylic acid salt is then acidified with hydrochloric acid to form the free carboxylic acid.", "Step 4: The free carboxylic acid is then extracted with methanol and purified by recrystallization from a mixture of methanol and water to yield the desired product as a mixture of diastereomers." ] } | |
CAS RN |
1934862-21-1 |
Product Name |
4-(2-hydroxyethyl)cyclohexane-1-carboxylic acid, Mixture of diastereomers |
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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